Cas no 29677-65-4 (Glycine,N-(dithiocarboxy)-, N-ester with mercaptoacetic acid (8CI))

• Product Name: Glycine,N-(dithiocarboxy)-, N-ester with mercaptoacetic acid (8CI)
• CAS No: 29677-65-4
• MF: C₅H₇NO₄S₂
• MW: 209.24337887764
• CID: 267684
• PubChem ID: 3720358
• Update Time: 2025-04-19

Glycine,N-(dithiocarboxy)-, N-ester with mercaptoacetic acid (8CI) Chemical and Physical Properties

Names and Identifiers

• Glycine,N-(dithiocarboxy)-, N-ester with mercaptoacetic acid (8CI)
• 2-(carboxymethylsulfanylcarbothioylamino)acetic acid
• AC1MW91C
• Aceticacid, mercapto-, N-ester with N-(dithiocarboxy)glycine (8CI)
• AG-E-96736
• CTK4G3644
• Dithiokohlensaeure-(carboxymethyl)-ester-(carboxymethyl)-amid
• N-(Carboxymethyl)-dithiocarbamidsaeure-(carboxymethyl)-ester
• N-Carboxymethylmercaptothiocarbonyl-glycin
• N-carboxymethylsulfanylthiocarbonyl-glycine
• NSC85654
• 29677-65-4
• NSC-85654
• DTXSID30395496
• SCHEMBL14466440

• Inchi： 1S/C5H7NO4S2/c7-3(8)1-6-5(11)12-2-4(9)10/h1-2H2,(H,6,11)(H,7,8)(H,9,10)
• InChI Key： FKNJURNHJJFOFH-UHFFFAOYSA-N
• SMILES： S(C(NCC(=O)O)=S)CC(=O)O

Computed Properties

• Exact Mass: 208.98171
• Monoisotopic Mass: 208.982
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 144Ų

Experimental Properties

• Density: 1.633
• Boiling Point: 451°Cat760mmHg
• Flash Point: 226.5°C
• Refractive Index: 1.658
• PSA: 86.63
• LogP: 0.15420